Cas no 13051-29-1 (1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate)
13051-29-1 structure
Product Name:1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate
CAS No:13051-29-1
MF:C7H14O5
MW:178.183063030243
CID:210570
PubChem ID:295454
Update Time:2025-04-19
1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate
- [3-hydroxy-2,2-bis(hydroxymethyl)propyl] acetate
- 2-Acetoxymethyl-2-hydroxymethyl-propan-1,3-diol
- 2-acetoxymethyl-2-hydroxymethyl-propane-1,3-diol
- 3-hydroxy-2,2-bis(hydroxymethyl)propyl acetate
- AC1L6O7A
- monoacetyl pentaerythritol
- NSC164617
- Pentaerithrit-monoacetat
- Pentaerythritmonoacetat
- pentaerythritol monoacetate
- Pentaerythritolmonoacetat
- SCHEMBL725624
- NSC-164617
- 13051-29-1
- OORDEDRRTSWSRC-UHFFFAOYSA-N
- DTXSID40304216
- AKOS024337405
-
- Inchi: 1S/C7H14O5/c1-6(11)12-5-7(2-8,3-9)4-10/h8-10H,2-5H2,1H3
- InChI Key: OORDEDRRTSWSRC-UHFFFAOYSA-N
- SMILES: O(C(C)=O)CC(CO)(CO)CO
Computed Properties
- Exact Mass: 178.08412
- Monoisotopic Mass: 178.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 87Ų
Experimental Properties
- Density: 1.271
- Boiling Point: 308.2°Cat760mmHg
- Flash Point: 123°C
- Refractive Index: 1.494
- PSA: 86.99
- LogP: -1.48720
1,3-Propanediol,2,2-bis(hydroxymethyl)-, 1-acetate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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